Cas no 1210834-67-5 (1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 1210834-67-5
• MF: C₁₃H₁₂F₃N₃OS
• MW: 315.314091682434
• MDL: MFCD16170399
• CID: 5157595
• Update Time: 2026-03-04

1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(1-{[3-(trifluoromethyl)-2-pyridinyl]sulfanyl}ethyl)-1H-pyrazol-1-yl]-1-ethanone
• 1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one
• 1-[5-[1-[3-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]pyrazol-1-yl]ethanone

• MDL： MFCD16170399
• Inchi： 1S/C13H12F3N3OS/c1-8(11-5-7-18-19(11)9(2)20)21-12-10(13(14,15)16)4-3-6-17-12/h3-8H,1-2H3
• InChI Key： WADNJPIKNDXQHL-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)(F)F)=CC=CN=1)C(C)C1=CC=NN1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 2.7
• Topological Polar Surface Area: 73.1

Additional information on 1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one

Compound CAS No. 1210834-67-5: A Comprehensive Overview

The compound with CAS No. 1210834-67-5, known as 1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science.

Structure and Synthesis

The molecular structure of CAS No. 1210834-67-5 is characterized by a pyrazole ring fused with a ketone group, further substituted by a sulfanyl-containing ethyl chain linked to a trifluoromethylpyridine moiety. This arrangement confers the compound with distinct electronic properties and reactivity, making it an intriguing subject for chemical synthesis and modification.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques not only enhance the yield but also ensure the precision required for large-scale production.

Chemical Properties and Applications

CAS No. 1210834-67-5 exhibits remarkable thermal stability and solubility in organic solvents, attributes that are advantageous for its use in pharmaceutical formulations. Its ability to act as a ligand in metalloenzyme models has been extensively studied, revealing potential applications in catalytic processes and bioactive molecule design.

In the realm of pharmacology, this compound has shown promise as a modulator of key cellular pathways, particularly in inflammation and neurodegenerative diseases. Preclinical studies have demonstrated its efficacy in inhibiting specific kinase enzymes, suggesting its potential as a lead compound for drug development.

Safety and Environmental Considerations

As with any chemical entity, understanding the safety profile of CAS No. 1210834-67-5 is paramount. Recent toxicological assessments indicate low acute toxicity, though chronic exposure studies are still underway to fully evaluate its long-term effects.

From an environmental perspective, the compound's biodegradability and persistence in natural systems are under investigation to ensure sustainable practices in its production and disposal.

Future Prospects

The continued exploration of CAS No. 1210834-67-5 holds immense promise across multiple disciplines. Ongoing research is focused on optimizing its bioavailability for therapeutic applications while exploring its role in advanced materials such as sensors and electronic devices.

In conclusion, CAS No. 1210834-67-5, or 1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one, stands as a testament to the intricate possibilities offered by modern organic chemistry. Its versatile structure and multifaceted applications underscore its importance as a subject of ongoing scientific inquiry.